(s)-1-Phenylethanesulfonic acid
Overview
Description
Organic compounds, such as “(s)-1-Phenylethanesulfonic acid”, are typically composed of carbon atoms covalently bonded to hydrogen atoms, with various other elements, such as oxygen, nitrogen, sulfur, phosphorus, and halogens . They can exist as straight-chain, branched-chain, or cyclic molecules .
Synthesis Analysis
The synthesis of organic compounds often involves reactions like addition, substitution, elimination, and rearrangement . The choice of reaction and the conditions used (e.g., temperature, pressure, catalyst) can greatly influence the product distribution .Molecular Structure Analysis
The molecular structure of an organic compound determines its physical and chemical properties . Techniques like X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are often used to determine the structure of organic compounds .Chemical Reactions Analysis
Organic compounds can undergo a variety of chemical reactions, including acid-base reactions, redox reactions, and various types of organic reactions (e.g., addition, substitution, elimination) .Physical And Chemical Properties Analysis
The physical and chemical properties of organic compounds can be influenced by factors like molecular size, shape, and functional groups . These properties can include melting point, boiling point, solubility, reactivity, and optical activity .Scientific Research Applications
- PES serves as a versatile reagent for peptide synthesis due to its ability to activate carboxylic acids. It facilitates amide bond formation, enabling the efficient assembly of peptides and proteins .
- PES participates in asymmetric transformations, particularly in the synthesis of chiral compounds. It acts as a chiral auxiliary or ligand, enabling enantioselective reactions .
- PES exhibits electroactivity due to its redox-active sulfonic acid moiety. Researchers explore its use in electrochemical sensors and energy storage devices .
- PES-containing polymers find applications as ion-exchange resins, membranes, and solid electrolytes .
- PES-functionalized silica gel columns are widely used in high-performance liquid chromatography (HPLC) .
- PES can act as a photoredox catalyst under visible light irradiation. It participates in radical reactions, enabling bond formation and functionalization .
Peptide Synthesis and Protein Modification
Organic Synthesis and Asymmetric Catalysis
Electrochemical Applications
Polymer Chemistry and Material Science
Analytical Chemistry and Chromatography
Photoredox Catalysis and Radical Reactions
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(1S)-1-phenylethanesulfonic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O3S/c1-7(12(9,10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H,9,10,11)/t7-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COFMBBYARPOGBA-ZETCQYMHSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)S(=O)(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC=CC=C1)S(=O)(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(s)-1-Phenylethanesulfonic acid | |
CAS RN |
86963-38-4 |
Source
|
| Record name | 86963-38-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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